benzo[d][1,3]dioxol-5-yl(4-(3-(pyridin-3-yl)-1H-pyrazol-5-yl)piperazin-1-yl)methanone

• IUPAC Name: 1,3-benzodioxol-5-yl-[4-(5-pyridin-3-yl-1H-pyrazol-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H19N5O3/c26-20(14-3-4-17-18(10-14)28-13-27-17)25-8-6-24(7-9-25)19-11-16(22-23-19)15-2-1-5-21-12-15/h1-5,10-12H,6-9,13H2,(H,22,23)
• InChI Key: RKKVMNMDUSKLCE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NNC(=C2)C3=CN=CC=C3)C(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol
• CAS No.: 1455461-79-6

Description

Benzo[d][1,3]dioxol-5-yl(4-(3-(pyridin-3-yl)-1H-pyrazol-5-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C20H19N5O3 and its molecular weight is 377.404. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Patel, Agravat, and Shaikh (2011) focused on synthesizing new pyridine derivatives, including structures related to benzo[d][1,3]dioxol-5-yl derivatives, and assessing their antimicrobial activities. Their research highlighted variable and modest antimicrobial efficacy against different strains of bacteria and fungi Patel, N., Agravat, S. N., & Shaikh, F. M. (2011).

Anticancer and Antiproliferative Activities

Research by Inceler, Yılmaz, and Baytas (2013) synthesized novel thiophene-containing 1,3-diarylpyrazole derivatives linked to benzo[d][1,3]dioxol moieties and investigated their anticancer activity against various human cancer cells. Their findings indicated that certain derivatives exhibited significant growth inhibitory effects on Raji and HL60 cancer cells, suggesting potential for further development as anticancer agents Inceler, N., Yılmaz, A., & Baytas, S. (2013).

Antimicrobial and Anti-proliferative Evaluation

Mansour, Aboelnaga, Nassar, and Elewa (2020) synthesized a series of thiazolyl pyrazoline derivatives linked to benzo[1,3]dioxole moieties and evaluated their antimicrobial and antiproliferative activities. Their results showed that certain compounds exhibited promising antimicrobial and antiproliferative properties, with notable inhibitory effects against HCT-116 cancer cells Mansour, E., Aboelnaga, A., Nassar, E., & Elewa, S. I. (2020).

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit anticancer activity against various cancer cell lines .

Mode of Action

It’s worth noting that similar compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .

Biochemical Pathways

Similar compounds have been shown to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .

Result of Action

Similar compounds have shown potent growth inhibition properties with ic50 values generally below 5 μm against various human cancer cell lines .

Future Directions

The compound and its derivatives have shown promising anticancer activity. These may serve as a template for further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of indole anticancer molecules.

Biochemical Analysis

Biochemical Properties

Similar compounds have been shown to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is largely dependent on the specific structure and functional groups present in the compound .

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

Future studies could include observing any threshold effects, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

The metabolic pathways involving Benzo[d][1,3]dioxol-5-yl(4-(3-(pyridin-3-yl)-1H-pyrazol-5-yl)piperazin-1-yl)methanone are not well-characterized .

Transport and Distribution

Future studies could investigate any transporters or binding proteins it interacts with, and any effects on its localization or accumulation .